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Compound of Interest

Compound Name: 1-Propanol-1,1-d2

Cat. No.: B1357017 Get Quote

Essential Safety and Handling Guide for 1-Propanol-
1,1-d2
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Propanol-1,1-d2. The following

procedures are designed to ensure the safe and effective use of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential to prevent exposure and ensure safety

when handling 1-Propanol-1,1-d2, which is a flammable liquid.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Chemical safety goggles are

required. A face shield should

be used when there is a splash

hazard.[1][2]

Hand Protection Chemical-Resistant Gloves

Wear suitable chemical

protection gloves tested

according to relevant

standards (e.g., EN 374, US

F739).[2][3] Inspect gloves

before use and dispose of

contaminated gloves properly.

[4]

Body Protection Flame-Retardant Lab Coat

A flame-retardant lab coat or

protective clothing is

necessary to protect against

splashes and fire hazards.[5]

[6] Do not allow clothing wet

with the material to stay in

contact with skin.[2]

Respiratory Protection Respirator

Use a respirator with an

appropriate cartridge (e.g.,

type ABEK) if ventilation is

inadequate or as a backup to

engineering controls.[4] For

high concentrations, a full-face

supplied air respirator may be

necessary.[4]

Foot Protection Safety Shoes

Safety shoes are

recommended when handling

containers of the chemical.[5]

[6]

Emergency Equipment
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Equipment Location

Safety Shower and Eyewash Station
Located in close proximity to the chemical

exposure area.[1]

Fire Extinguisher

Appropriate for flammable liquid fires (e.g.,

"alcohol" foam, dry chemical, or carbon dioxide).

[4]

Spill Kit Containing inert absorbent material.

Operational Plan
Adherence to the following step-by-step operational plan is mandatory for the safe handling of

1-Propanol-1,1-d2.

Preparation
Training: Ensure all personnel are thoroughly trained in the hazards and safe handling

procedures for flammable liquids.[1]

Area Designation: Conduct work in a designated area with adequate ventilation, such as a

chemical fume hood.[1]

Ignition Source Control: Eliminate all sources of ignition, including open flames, sparks, and

hot surfaces.[1][7] Post "No Smoking" signs.[1] Use non-sparking tools and explosion-proof

equipment.[1][7]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[7]

PPE Inspection: Inspect all PPE for integrity before use.[4]

Handling and Use
Minimize Quantities: Use the smallest amount of the chemical necessary for the experiment.

[1]

Dispensing: When transferring or dispensing, avoid splashing.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://file1.lookchem.com/msds/2011-06/4/589594(40422-14-8).pdf
https://www.benchchem.com/product/b1357017?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://www.fishersci.com/store/msds?partNumber=A414500&productDescription=1PROPANOL+CERTIFIED+500ML&vendorId=VN00033897&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://www.fishersci.com/store/msds?partNumber=A414500&productDescription=1PROPANOL+CERTIFIED+500ML&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=A414500&productDescription=1PROPANOL+CERTIFIED+500ML&vendorId=VN00033897&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/4/589594(40422-14-8).pdf
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://westliberty.edu/health-and-safety/files/2012/08/1-Propanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Management: Keep containers tightly closed when not in use.[7][8] Store in a cool,

dry, well-ventilated area away from direct sunlight and incompatible materials.[1]

Avoid Inhalation and Contact: Avoid inhaling vapors and direct contact with skin and eyes.[1]

Accidental Release Measures
Evacuation: Evacuate personnel from the affected area.[4]

Ventilation: Ventilate the area of the spill.[1]

Ignition Source Removal: Continue to eliminate all ignition sources.[4]

Containment: Stop or reduce the spill if it is safe to do so.[1] Contain the spill using inert

absorbent material.[1][8]

Cleanup: Cleanup personnel must wear appropriate PPE.[1] Collect the absorbed material

and place it in a suitable, labeled container for disposal.[8] Do not touch spilled material with

bare hands.[1]

Decontamination: Flush the spill area with water.[1]

Disposal Plan
Proper disposal of 1-Propanol-1,1-d2 and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Product

Dispose of as hazardous waste in accordance

with local, state, and federal regulations.[1][8]

This may involve a licensed disposal company

or a chemical incinerator.[4]

Contaminated Materials (e.g., absorbent,

gloves)

Treat as hazardous waste.[1] Place in a labeled,

sealed container for disposal.[8]

Empty Containers

Empty containers may retain hazardous

residues and should be treated with caution.[1]

They may be punctured to prevent reuse and

disposed of at an authorized landfill, or recycled

if completely emptied and decontaminated.[2]

Note: Do not empty into drains.[4][8]

Safe Handling Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-Propanol-
1,1-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357017#personal-protective-equipment-for-
handling-1-propanol-1-1-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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